Cas no 881474-11-9 (2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide)

• Product Name: 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide
• CAS No: 881474-11-9
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 4663648
• PubChem ID: 1653064
• Update Time: 2025-05-24

2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide
• 1H-Isoindole-5-sulfonamide, 2,3-dihydro-2-methyl-1,3-dioxo-

• Inchi： 1S/C9H8N2O4S/c1-11-8(12)6-3-2-5(16(10,14)15)4-7(6)9(11)13/h2-4H,1H3,(H2,10,14,15)
• InChI Key： DTORYAQGVDUHIX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(S(N)(=O)=O)C=C2)C(=O)N1C

2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide

2-Methyl-1,3-Dioxo-2,3-Dihydro-1H-Isoindole-5-Sulfonamide (CAS No. 881474-11-9)

The compound 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide, identified by the CAS registry number CAS No. 881474-11-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The isoindole moiety within its structure contributes to its unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The presence of the sulfonamide group in CAS No. 881474-11-9 enhances its bioavailability and stability, which are critical factors in drug delivery systems. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonamide involves a multi-step process that typically includes cyclization reactions and functional group transformations. The methyl substitution at position 2 of the isoindole ring plays a crucial role in modulating the electronic properties of the molecule, which can influence its reactivity and biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of this compound.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Furthermore, the sulfonamide group's inherent nucleophilic character makes it a valuable component in polymer chemistry, where it can be used to modify polymer surfaces for enhanced adhesion properties.

The latest research on CAS No. 881474-11-based compounds has focused on their role in green chemistry initiatives. By incorporating this molecule into eco-friendly chemical processes, scientists aim to reduce waste and improve efficiency in industrial settings. Its compatibility with renewable resources and biodegradable materials positions it as a sustainable alternative to traditional chemical agents.

In conclusion, 2-methyl-1,3-dioxo-2,3-dihydro-isoindole-sulfonamide, with its unique structural features and versatile functional groups, continues to be a focal point for innovative research across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, underscoring its significance in contemporary chemical science.